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Compound of Interest

Compound Name: 6-Epidemethylesquirolin D

Cat. No.: B1180586 Get Quote

In-Depth Technical Guide to 6-
Epidemethylesquirolin D
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical characteristics

of 6-Epidemethylesquirolin D, a diterpenoid natural product. Due to the limited availability of

public data, this document focuses on the foundational physicochemical properties and outlines

the general experimental approaches typically employed for the isolation and characterization

of such compounds.

Core Physicochemical Characteristics
6-Epidemethylesquirolin D is a diterpenoid, a class of organic compounds composed of four

isoprene units. It is important to note that specific experimental data such as melting point and

detailed spectroscopic analyses for this particular compound are not widely available in the

public domain. The information presented below is based on data from chemical suppliers and

general knowledge of related compounds.

Table 1: Physicochemical Properties of 6-Epidemethylesquirolin D
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Property Value Source

Molecular Formula C₂₀H₂₈O₅ Supplier Data

Molecular Weight 348.43 g/mol Supplier Data

Appearance Powder Supplier Data

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, and Acetone.

Supplier Data

CAS Number 165074-00-0 Supplier Data

Experimental Protocols: A Generalized Approach
Detailed experimental protocols for the isolation and characterization of 6-
Epidemethylesquirolin D are not readily available. However, the following represents a

standard workflow for the isolation and identification of novel diterpenoids from plant sources,

such as those from the Salvia genus.

Isolation and Purification Workflow
The isolation of diterpenoids from plant material typically involves a multi-step process to

separate the compound of interest from a complex mixture of other phytochemicals.
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Plant Material (e.g., Salvia sp.)

Solvent Extraction
(e.g., Methanol/Ethanol)

Liquid-Liquid Partitioning
(e.g., Hexane, Ethyl Acetate)

Column Chromatography
(Silica Gel, Sephadex)

Preparative HPLC

Pure 6-Epidemethylesquirolin D

Pure Compound

Mass Spectrometry (MS)
- Molecular Formula

Nuclear Magnetic Resonance (NMR)
- 1H, 13C, COSY, HMQC, HMBC

- Connectivity

Infrared (IR) Spectroscopy
- Functional Groups

UV-Vis Spectroscopy
- Chromophores

Structure Elucidation
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6-Epidemethylesquirolin D

Initial Biological Screening
(e.g., Cytotoxicity, Antimicrobial)

Hit Identification

Target Deconvolution
(e.g., Affinity Chromatography, Proteomics)

Signaling Pathway Analysis
(e.g., Western Blot, Reporter Assays)

In Vivo Validation
(Animal Models)

Click to download full resolution via product page

To cite this document: BenchChem. [Physicochemical characteristics of 6-
Epidemethylesquirolin D]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180586#physicochemical-characteristics-of-6-
epidemethylesquirolin-d]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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